Cas no 1806611-10-8 (3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one
• CAS No: 1806611-10-8
• MF: C₁₂H₁₃BrF₂O₂
• MW: 307.131230115891
• CID: 4976086
• Update Time: 2025-10-31

3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one

• Inchi： 1S/C12H13BrF2O2/c1-2-17-11-7-8(10(16)5-6-13)3-4-9(11)12(14)15/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： ZXGIRDMCIKPLPJ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(F)F)=C(C=1)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 249
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one (CAS No. 1806611-10-8)

3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one, a compound with the chemical formula C₁₁H₁₁BrF₂O₂, is a highly specialized intermediate in the realm of pharmaceutical and agrochemical research. This compound, identified by its unique CAS number 1806611-10-8, has garnered significant attention due to its structural complexity and potential applications in the development of novel bioactive molecules.

The molecular structure of this compound features a brominated aromatic ring connected to a propionone moiety, which is further substituted with a difluoromethyl group and an ethoxy group on the phenyl ring. This specific arrangement of functional groups makes it a versatile building block for synthetic chemists, particularly in the design of molecules that target specific biological pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors that modulate enzyme activity through precise targeting of their active sites. The bromine atom in 3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one serves as an excellent handle for further derivatization, allowing researchers to introduce additional functional groups while maintaining the core pharmacophore. This flexibility has made it a valuable tool in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in the development of drugs that target protein-protein interactions. The combination of a bromine atom and a difluoromethyl group provides a unique chemical signature that can be exploited to enhance binding affinity and selectivity. Recent studies have demonstrated that such structural motifs are particularly effective in disrupting interactions between proteins that are involved in signal transduction and cell proliferation.

The ethoxy group on the phenyl ring also contributes to the compound's overall functionality, offering opportunities for further chemical modification. For instance, it can be used to introduce polar groups that improve solubility or to link the molecule to other pharmacophores through covalent bonds. These modifications are crucial for optimizing drug-like properties such as bioavailability, metabolic stability, and cellular permeability.

From a synthetic chemistry perspective, 3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one is an intriguing molecule due to its complex stereochemistry. The presence of multiple chiral centers presents both challenges and opportunities for asymmetric synthesis. Researchers have employed various catalytic methods, including transition metal-catalyzed reactions and biocatalysis, to achieve high enantioselectivity in the synthesis of enantiomerically pure derivatives. These advances have not only improved yields but also reduced environmental impact by minimizing waste generation.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound for their potential therapeutic effects. Preclinical studies have shown promising results in several disease models, including cancer and neurodegenerative disorders. The ability to fine-tune the structure through strategic functionalization has allowed researchers to identify compounds with improved efficacy and reduced toxicity compared to earlier generations of drugs.

In conclusion, 3-Bromo-1-(4-(difluoromethyl)-3-ethoxyphenyl)propan-1-one (CAS No. 1806611-10-8) represents a significant advancement in medicinal chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for the development of next-generation therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.